Cas no 99-78-5 (2-methylpropyl 4-nitrobenzoate)

• Product Name: 2-methylpropyl 4-nitrobenzoate
• CAS No: 99-78-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1003031
• PubChem ID: 234278
• Update Time: 2025-04-20

2-methylpropyl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl 4-nitrobenzoate
• Benzoic acid, 4-nitro-, 2-methylpropyl ester
• Benzoic acid, p-nitro-, isobutyl ester
• DTXSID10283862
• 99-78-5
• Q63392595
• PARA-NITROBENZOIC ACID ISOBUTYL ESTER
• SCHEMBL10439554
• AKOS002270826
• Isobutyl p-nitrobenzoate
• p-Nitrobenzoic acid, isobutyl ester
• Isobutyl 4-nitrobenzoate #
• Isobutyl 4-nitrobenzoate
• 4-Nitrobenzoic acid, 2-methylpropyl ester
• NSC33845
• DCZWILGYHRWANR-UHFFFAOYSA-N
• NSC-33845

• Inchi： 1S/C11H13NO4/c1-8(2)7-16-11(13)9-3-5-10(6-4-9)12(14)15/h3-6,8H,7H2,1-2H3
• InChI Key： DCZWILGYHRWANR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CC(C)C

Computed Properties

• Exact Mass: 223.084
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 334.8°C at 760 mmHg
• Flash Point: 144°C
• Refractive Index: 1.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives